Cas no 1020454-41-4 (1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine)

• Product Name: 1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine
• CAS No: 1020454-41-4
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 5790450
• Update Time: 2025-11-01

1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [1-(4-fluorophenyl)-4-methoxypyrazol-3-yl]-piperidin-1-ylmethanone
• 1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine

• Inchi： 1S/C16H18FN3O2/c1-22-14-11-20(13-7-5-12(17)6-8-13)18-15(14)16(21)19-9-3-2-4-10-19/h5-8,11H,2-4,9-10H2,1H3
• InChI Key： PFSWMNHTAHQFIL-UHFFFAOYSA-N
• SMILES： C(C1C(OC)=CN(C2=CC=C(F)C=C2)N=1)(N1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine

Introduction to 1-[1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carbonyl]piperidine (CAS No. 1020454-41-4)

1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1020454-41-4, represents a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting various biological pathways and diseases.

The molecular structure of 1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a pyrazole core, flanked by a fluorophenyl group and a methoxy-substituted moiety, creates a versatile scaffold that can interact with multiple biological targets. This structural design not only enhances the compound's solubility and bioavailability but also allows for fine-tuning of its pharmacokinetic properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in critical cellular processes. The piperidine moiety in this compound adds to its potential as a pharmacological agent by providing a stable and flexible framework that can be modified to optimize binding affinity and selectivity. This makes 1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine an attractive candidate for further investigation in the quest for novel therapeutic interventions.

The fluorophenyl group is particularly noteworthy due to its ability to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Fluoro-substituted aromatic compounds are well-documented for their enhanced metabolic stability and improved binding affinity to proteins. This feature has made them valuable tools in the development of drugs targeting diseases such as cancer, inflammation, and neurological disorders. The incorporation of this moiety into 1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine suggests that it may exhibit similar advantages, making it a compelling subject for further research.

The methoxy-substituent on the pyrazole ring further contributes to the compound's complexity and potential therapeutic utility. Methoxy groups are known to enhance lipophilicity and can play a crucial role in modulating drug-receptor interactions. By introducing this group into the molecular structure, researchers can fine-tune the compound's pharmacological profile, potentially leading to improved efficacy and reduced side effects. This flexibility in structural design is one of the key reasons why 1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine is being explored as a lead compound in drug discovery efforts.

Furthermore, the piperidine ring itself is a common pharmacophore found in many approved drugs due to its ability to interact favorably with biological targets such as enzymes and receptors. Its structural stability and versatility make it an ideal component for designing molecules with specific biological activities. In 1-[1-(4-fluorophenyl-4-methoxy-1H-pyrazole-3-carbonyl]piperidine, the piperidine moiety serves as a scaffold that integrates the other pharmacophoric elements into a cohesive structure capable of modulating biological pathways relevant to various diseases.

In recent years, advances in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize lead compounds like 1-[1-(< strong >4-fluorophenyl strong >)-< strong >4-methoxy-1H-pyrazole-3-carbonyl strong >]piperidine. These technologies have allowed for detailed analysis of molecular interactions and have facilitated the design of compounds with improved pharmacological properties. The combination of experimental data with computational modeling has been instrumental in understanding how structural modifications can influence biological activity, leading to more targeted and effective drug development strategies.

The potential applications of 1-[1-(< strong >4-fluorophenyl strong >)-< strong >4-methoxy-1H-pyrazole-3-carbonyl strong >]piperidine span across multiple therapeutic areas. Its unique structural features make it a versatile tool for exploring new drug candidates targeting conditions such as cancer, inflammation, and neurological disorders. By leveraging its pharmacophoric elements, researchers can develop molecules that interact selectively with disease-causing pathways, offering hope for more effective treatments with fewer side effects.

The development of novel therapeutic agents requires a deep understanding of both molecular structure and biological function. 1-[1-(< strong >4-fluorophenyl strong >)-< strong >4-methoxy-1H-pyrazole-3-carbonyl strong >]piperidine exemplifies how careful consideration of structural features can lead to promising candidates for drug discovery. Its combination of a pyrazole core, flanked by fluorophenyl and methoxy substituents, creates a molecule with unique properties that make it an exciting prospect for further exploration.

In conclusion, 1-[1-(< strong >4-fluorophenyl strong >)-< strong >4-methoxy-1H-pyrazole-3-carbonyl strong >]piperidine (CAS No. < strong >1020454-41-4 strong>) represents a significant advancement in pharmaceutical chemistry. Its innovative structure and multifaceted pharmacological potential position it as a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.